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Compound of Interest

Compound Name: 2-(Hydrazinomethyl)pyrimidine

Cat. No.: B580846

CAS Number: 1234616-45-5

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Hydrazinomethyl)pyrimidine is a heterocyclic organic compound featuring a pyrimidine
ring linked to a hydrazinomethyl group. While specific detailed experimental and biological data
for this particular compound (CAS 1234616-45-5) are not extensively available in peer-
reviewed literature, this guide provides a comprehensive overview based on established
chemical principles and data from closely related analogues. The pyrimidine core is a well-
established pharmacophore in medicinal chemistry, and hydrazine moieties are known to be
reactive functional groups and pharmacologically active. This document outlines a plausible
synthetic approach, predicted physicochemical properties, and potential biological activities,
offering a valuable resource for researchers interested in the synthesis and evaluation of novel
pyrimidine derivatives.

Chemical Properties and Data

Quantitative experimental data for 2-(Hydrazinomethyl)pyrimidine is not readily available in
the public domain. The following table summarizes predicted and basic molecular information.
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Property Value Source

CAS Number 1234616-45-5 Chemical Supplier Databases
Molecular Formula CsHsNa Chemical Supplier Databases
Molecular Weight 124.15 g/mol Calculated

Predicted Boiling Point 266.4 £ 23.0 °C Chemical Database Prediction
Predicted Density 1.185 + 0.06 g/cm?3 Chemical Database Prediction
Predicted pKa (To be determined)

Predicted LogP (To be determined)

Note: Predicted values are computational estimates and should be confirmed by experimental
data.

Synthesis and Experimental Protocols

A definitive, peer-reviewed synthesis protocol for 2-(Hydrazinomethyl)pyrimidine is not
currently published. However, based on established reactivity of related compounds, a
plausible and prophetic synthetic route involves the nucleophilic substitution of a suitable
precursor, 2-(chloromethyl)pyrimidine hydrochloride, with hydrazine hydrate.

Prophetic Experimental Protocol: Synthesis of 2-
(Hydrazinomethyl)pyrimidine

This protocol is based on general procedures for the reaction of 2-(chloromethyl)pyrimidine
hydrochloride with nucleophiles.

Materials:
¢ 2-(Chloromethyl)pyrimidine hydrochloride
e Hydrazine hydrate

e Anhydrous ethanol
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» Triethylamine (or another suitable base)

o Diethyl ether

o Standard laboratory glassware and purification apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-(chloromethyl)pyrimidine hydrochloride (1.0 equivalent) in anhydrous
ethanol.

» Addition of Base: To the stirred solution, add triethylamine (2.2 equivalents) to neutralize the
hydrochloride salt and the HCI generated during the reaction.

» Nucleophilic Substitution: Slowly add hydrazine hydrate (1.1 equivalents) to the reaction
mixture at room temperature.

» Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) until the starting material is consumed. Gentle heating may be required to drive the
reaction to completion.

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.
o Remove the solvent under reduced pressure.

o To the residue, add water and extract with a suitable organic solvent (e.g., ethyl acetate or
dichloromethane).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
filter.

e Purification:

o Concentrate the filtrate under reduced pressure to obtain the crude product.
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o Purify the crude 2-(hydrazinomethyl)pyrimidine by column chromatography on silica gel
or by recrystallization from an appropriate solvent system.

Expected Characterization:

The structure of the synthesized 2-(hydrazinomethyl)pyrimidine should be confirmed by
spectroscopic methods:

e 1H NMR: Expected signals would include those for the pyrimidine ring protons and the
methylene (-CH2-) and hydrazine (-NHNHz2) protons.

e 13C NMR: Signals corresponding to the carbon atoms of the pyrimidine ring and the
methylene carbon.

e IR Spectroscopy: Characteristic peaks for N-H stretching (hydrazine), C-H stretching
(aromatic and aliphatic), and C=N and C=C stretching (pyrimidine ring).

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound (124.15 g/mol ).

Synthetic Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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